Cas no 796738-67-5 (2-Pyrimidinamine, N-(4-methyl-3-nitrophenyl)-4-(3-pyridinyl)-)

• Product name: 2-Pyrimidinamine, N-(4-methyl-3-nitrophenyl)-4-(3-pyridinyl)-
• CAS No: 796738-67-5
• MF: C₁₆H₁₃N₅O₂
• MW: 307.306722402573
• CID: 1797950

2-Pyrimidinamine, N-(4-methyl-3-nitrophenyl)-4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N-(4-methyl-3-nitrophenyl)-4-(3-pyridinyl)-

• Inchi： 1S/C16H13N5O2/c1-11-4-5-13(9-15(11)21(22)23)19-16-18-8-6-14(20-16)12-3-2-7-17-10-12/h2-10H,1H3,(H,18,19,20)
• InChI Key： YQYKGPRQACRBHY-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(C)C([N+]([O-])=O)=C2)=NC=CC(C2=CC=CN=C2)=N1

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 535.5±60.0 °C(Predicted)
• pka: 2.68±0.12(Predicted)